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Atorvastatin Methyl Ester Atorvastatin Methyl Ester Atorvastatin Methyl Ester(cas 345891-62-5) is a impurity of API Atorvastatin.
Brand Name: Vulcanchem
CAS No.: 345891-62-5
VCID: VC0029772
InChI: InChI=1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27-,28-/m1/s1
SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula: C34H37FN2O5
Molecular Weight: 572.7 g/mol

Atorvastatin Methyl Ester

CAS No.: 345891-62-5

Reference Standards

VCID: VC0029772

Molecular Formula: C34H37FN2O5

Molecular Weight: 572.7 g/mol

Atorvastatin Methyl Ester - 345891-62-5

CAS No. 345891-62-5
Product Name Atorvastatin Methyl Ester
Molecular Formula C34H37FN2O5
Molecular Weight 572.7 g/mol
IUPAC Name methyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
Standard InChI InChI=1S/C34H37FN2O5/c1-22(2)32-31(34(41)36-26-12-8-5-9-13-26)30(23-10-6-4-7-11-23)33(24-14-16-25(35)17-15-24)37(32)19-18-27(38)20-28(39)21-29(40)42-3/h4-17,22,27-28,38-39H,18-21H2,1-3H3,(H,36,41)/t27-,28-/m1/s1
Standard InChIKey IRKGCTGBOBRSMG-VSGBNLITSA-N
Isomeric SMILES CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
SMILES CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Canonical SMILES CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OC)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Description Atorvastatin Methyl Ester(cas 345891-62-5) is a impurity of API Atorvastatin.
Synonyms (βR,δR)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid Methyl Ester;
Reference (1) Stach, Jan; Collection of Czechoslovak Chemical Communications 2008, V73(2), P229-246
PubChem Compound 10099576
Last Modified Nov 11 2021
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